Cas no 1445993-86-1 (4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one)

• Product Name: 4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one
• CAS No: 1445993-86-1
• MF: C₁₄H₁₁BrN₂O₃S
• MW: 367.217741250992
• MDL: MFCD30803455
• CID: 4600308
• PubChem ID: 89657580
• Update Time: 2025-10-11

4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one
• 4-bromo-1-[(4-methylphenyl)sulfonyl]-1,6-dihydro-7H-pyrrolo[2,3-c]pyridin-7-one
• TQR0397
• AMY37281
• SY267506
• 4-bromo-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-c]pyri din-7-ol
• 4-BROMO-1-TOSYL-1,6-DIHYDRO-7H-PYRROLO[2,3-C]PYRIDIN-7-ONE
• IUXIDYNEPFEKIS-UHFFFAOYSA-N
• MFCD30803455
• 4-bromo-1-[(4-methylbenzene)sulfonyl]-6H-pyrrolo[2,3-c]pyridin-7-one
• SCHEMBL15069632
• DB-205670
• 1445993-86-1
• SCHEMBL16739069
• 4-bromo-1-(4-methylbenzenesulfonyl)-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one
• 4-bromo-1-(4-methylphenyl)sulfonyl-6H-pyrrolo[2,3-c]pyridin-7-one
• CS-W000117

• MDL： MFCD30803455
• Inchi： 1S/C14H11BrN2O3S/c1-9-2-4-10(5-3-9)21(19,20)17-7-6-11-12(15)8-16-14(18)13(11)17/h2-8H,1H3,(H,16,18)
• InChI Key： IUXIDYNEPFEKIS-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2=C1C=CN2S(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 365.96738g/mol
• Monoisotopic Mass: 365.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one

4-Bromo-1-Tosyl-1H-Pyrrolo[2,3-c]pyridin-7(6H)-one (CAS No. 1445993-86-1): A Comprehensive Overview

4-Bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one (CAS No. 1445993-86-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one, highlighting recent advancements and ongoing research.

Chemical Structure and Properties

4-Bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one is a complex organic molecule that belongs to the class of pyrrolo[2,3-c]pyridines. The compound features a pyrrolo[2,3-c]pyridine core with a bromine substituent at the 4-position and a tosyl group at the 1-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

The molecular formula of 4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one is C₁₅H₁₀BrN₂O₃S, with a molecular weight of approximately 358.2 g/mol. The compound is typically obtained as a solid and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 7-bromoindole with tosyl chloride in the presence of a base such as triethylamine or pyridine. This reaction leads to the formation of the desired product through a series of substitution and cyclization steps.

A more recent and efficient method involves the use of palladium-catalyzed cross-coupling reactions. This approach allows for the selective introduction of bromine and tosyl groups onto the pyrrolo[2,3-c]pyridine core with high yields and purity. The use of palladium catalysts has significantly improved the efficiency and scalability of the synthesis process, making it more suitable for industrial applications.

Biological Activity and Potential Applications

4-Bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one has shown promising biological activity in various assays, making it a valuable lead compound for drug discovery. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For example, it has been shown to inhibit protein kinases such as Akt and ERK, which are key players in cancer cell proliferation and survival.

In addition to its enzymatic inhibition properties, 4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one has also been investigated for its anti-inflammatory effects. Studies have shown that it can modulate the activity of inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

The compound's ability to cross cell membranes efficiently also makes it an attractive candidate for developing prodrugs or drug delivery systems. Researchers are actively exploring ways to enhance its bioavailability and target specificity through structural modifications or conjugation with other molecules.

Clinical Trials and Future Directions

The promising preclinical results with 4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in treating various diseases such as cancer and inflammatory disorders. These trials aim to provide valuable insights into the pharmacokinetics and pharmacodynamics of the compound in human subjects.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of 4-bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one to enhance its therapeutic potential. Computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with improved potency and selectivity.

Conclusion

4-Bromo-1-tosyl-1H-pyrrolo[2,3-c]pyridin-7(6H)-one (CAS No. 1445993-86-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it an attractive lead compound for developing novel therapeutic agents. With ongoing advancements in synthesis methods and biological studies, this compound is poised to play a crucial role in addressing unmet medical needs.